Cas no 1151539-16-0 (4-methoxy-2-(pyridin-3-ylmethoxy)benzaldehyde)

4-methoxy-2-(pyridin-3-ylmethoxy)benzaldehyde Chemical and Physical Properties
Names and Identifiers
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- 4-methoxy-2-(pyridin-3-ylmethoxy)benzaldehyde
- Benzaldehyde, 4-methoxy-2-(3-pyridinylmethoxy)-
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- Inchi: 1S/C14H13NO3/c1-17-13-5-4-12(9-16)14(7-13)18-10-11-3-2-6-15-8-11/h2-9H,10H2,1H3
- InChI Key: IKZAIOIDPHCEFB-UHFFFAOYSA-N
- SMILES: C(=O)C1=CC=C(OC)C=C1OCC1=CC=CN=C1
4-methoxy-2-(pyridin-3-ylmethoxy)benzaldehyde Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01020116-5g |
4-Methoxy-2-(pyridin-3-ylmethoxy)benzaldehyde |
1151539-16-0 | 95% | 5g |
¥8322.0 | 2023-04-05 | |
Enamine | EN300-182906-1.0g |
4-methoxy-2-[(pyridin-3-yl)methoxy]benzaldehyde |
1151539-16-0 | 95% | 1g |
$541.0 | 2023-05-06 | |
1PlusChem | 1P01BF5Y-500mg |
4-methoxy-2-(pyridin-3-ylmethoxy)benzaldehyde |
1151539-16-0 | 95% | 500mg |
$504.00 | 2025-03-19 | |
1PlusChem | 1P01BF5Y-1g |
4-methoxy-2-(pyridin-3-ylmethoxy)benzaldehyde |
1151539-16-0 | 95% | 1g |
$637.00 | 2025-03-19 | |
1PlusChem | 1P01BF5Y-2.5g |
4-methoxy-2-(pyridin-3-ylmethoxy)benzaldehyde |
1151539-16-0 | 95% | 2.5g |
$1376.00 | 2023-12-26 | |
A2B Chem LLC | AW11686-1g |
4-methoxy-2-(pyridin-3-ylmethoxy)benzaldehyde |
1151539-16-0 | 95% | 1g |
$605.00 | 2024-04-20 | |
Aaron | AR01BFEA-1g |
4-methoxy-2-(pyridin-3-ylmethoxy)benzaldehyde |
1151539-16-0 | 95% | 1g |
$769.00 | 2025-02-09 | |
A2B Chem LLC | AW11686-250mg |
4-methoxy-2-(pyridin-3-ylmethoxy)benzaldehyde |
1151539-16-0 | 95% | 250mg |
$269.00 | 2024-04-20 | |
1PlusChem | 1P01BF5Y-10g |
4-methoxy-2-(pyridin-3-ylmethoxy)benzaldehyde |
1151539-16-0 | 95% | 10g |
$2943.00 | 2023-12-26 | |
TRC | M227383-100mg |
4-Methoxy-2-(pyridin-3-ylmethoxy)benzaldehyde |
1151539-16-0 | 100mg |
$ 230.00 | 2022-06-04 |
4-methoxy-2-(pyridin-3-ylmethoxy)benzaldehyde Related Literature
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Chun-Ting He,Pei-Qin Liao,Dong-Dong Zhou,Bao-Ying Wang,Wei-Xiong Zhang,Jie-Peng Zhang,Xiao-Ming Chen Chem. Sci., 2014,5, 4755-4762
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H. Mao,Y. Liao,J. Ma,S. L. Zhao,F. W. Huo Nanoscale, 2016,8, 1049-1054
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Valeria Bugatti,Bluma Guenther Soares Green Chem., 2014,16, 3758-3762
Additional information on 4-methoxy-2-(pyridin-3-ylmethoxy)benzaldehyde
Comprehensive Overview of 4-methoxy-2-(pyridin-3-ylmethoxy)benzaldehyde (CAS No. 1151539-16-0)
4-methoxy-2-(pyridin-3-ylmethoxy)benzaldehyde (CAS No. 1151539-16-0) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique methoxy and pyridinylmethoxy functional groups, serves as a versatile intermediate in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. Its molecular structure, which combines a benzaldehyde core with a pyridine moiety, offers exceptional reactivity, making it a valuable building block for researchers.
In recent years, the demand for 4-methoxy-2-(pyridin-3-ylmethoxy)benzaldehyde has surged due to its potential applications in drug discovery. Researchers are particularly interested in its role as a precursor for kinase inhibitors and anti-inflammatory agents, which are hot topics in the pharmaceutical industry. The compound's ability to modulate biological pathways has also made it a subject of study in cancer research and neurodegenerative disease therapeutics, aligning with current trends in precision medicine.
From a synthetic chemistry perspective, CAS No. 1151539-16-0 is prized for its stability and compatibility with various reaction conditions. Its aldehyde group allows for facile derivatization, enabling the creation of diverse chemical libraries for high-throughput screening. This property is especially relevant in the era of AI-driven drug discovery, where rapid synthesis and testing of compounds are critical. Additionally, the pyridine ring enhances the compound's solubility and bioavailability, addressing common challenges in drug formulation.
Beyond pharmaceuticals, 4-methoxy-2-(pyridin-3-ylmethoxy)benzaldehyde has found utility in material science. Its aromatic structure and functional groups make it a promising candidate for designing organic semiconductors and photovoltaic materials. With the growing emphasis on sustainable energy and green chemistry, this compound's potential contributions to solar cell technology and OLEDs are being actively explored. Researchers are also investigating its use in metal-organic frameworks (MOFs), which are pivotal in gas storage and catalysis.
The synthesis of 4-methoxy-2-(pyridin-3-ylmethoxy)benzaldehyde typically involves multi-step organic reactions, including etherification and oxidation processes. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to improve yield and efficiency, reflecting the industry's shift toward process intensification. Analytical methods like HPLC, NMR, and mass spectrometry are routinely used to characterize the compound, ensuring high purity and consistency for research applications.
In the context of SEO optimization, this compound is often searched alongside terms like "benzaldehyde derivatives", "pyridine-based aldehydes", and "pharmaceutical intermediates". These long-tail keywords highlight the compound's niche yet critical role in chemical research. Furthermore, questions such as "What is the use of 4-methoxy-2-(pyridin-3-ylmethoxy)benzaldehyde?" and "How to synthesize CAS 1151539-16-0?" are frequently encountered in academic and industrial forums, underscoring the need for detailed, accessible information.
To conclude, 4-methoxy-2-(pyridin-3-ylmethoxy)benzaldehyde (CAS No. 1151539-16-0) is a multifaceted compound with broad applications in cutting-edge research. Its relevance to drug development, material science, and sustainable technology positions it as a key player in the advancement of modern chemistry. As scientific inquiry continues to evolve, this compound will undoubtedly remain at the forefront of innovation, addressing some of the most pressing challenges in health and energy.
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